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Compound of Interest

Compound Name: Homolanthionine

Cat. No.: B15250324 Get Quote

This document provides comprehensive safety and logistical guidance for the handling and

disposal of homolanthionine, tailored for research scientists and drug development

professionals. As no specific Safety Data Sheet (SDS) for homolanthionine is readily available

from the initial search, the following procedures are based on established best practices for

handling non-hazardous, solid organic compounds in a laboratory setting. It is imperative to

consult your institution's Environmental Health and Safety (EHS) department for compliance

with local and national regulations.

Pre-Handling and Risk Assessment
Before working with homolanthionine, a thorough risk assessment should be performed.

Standard laboratory procedures should be followed at all times.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a laboratory

coat, safety glasses with side shields or goggles, and chemical-resistant gloves (e.g., nitrile).

Engineering Controls: Handle homolanthionine in a well-ventilated area. A fume hood is

recommended if there is a potential for generating dust or aerosols.

Spill Management Protocol
In the event of a spill, immediate and appropriate action is crucial to prevent contamination and

exposure.

Evacuate and Secure: Alert personnel in the immediate area and restrict access.
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Ventilate: Ensure the area is well-ventilated.

Containment:

For solid spills, carefully sweep the material to minimize dust generation. Use a dustpan

and brush designated for chemical waste.

For solution spills, cover with an inert absorbent material such as vermiculite, sand, or a

chemical spill pillow.

Collection: Carefully transfer the contained material and any contaminated cleaning supplies

into a heavy-duty, sealable plastic bag or a designated chemical waste container.

Decontamination: Clean the spill area thoroughly with soap and water, followed by a final

rinse with water.

Waste Disposal: Label the container with "Homolanthionine Waste" and dispose of it

according to your institution's chemical waste procedures.

Homolanthionine Disposal Procedure
Disposal of unused or waste homolanthionine must be handled as chemical waste. Do not

dispose of it in standard trash or down the drain.

Waste Segregation: Separate solid homolanthionine waste from contaminated labware

(e.g., weigh boats, gloves, paper towels).

Containerization:

Place pure homolanthionine waste into a primary container that is rigid, leak-proof, and

has a secure lid.

Place contaminated disposable materials into a separate, clearly marked waste bag or

container.

Labeling: Affix a chemical waste label to each container. The label must clearly state

"Homolanthionine Waste" and list any other components if it is a mixture.
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Storage: Store the sealed and labeled waste containers in a designated, secure chemical

waste storage area, away from incompatible materials, until collection.

Arrange Pickup: Contact your institution's EHS department to schedule a pickup for

hazardous chemical waste.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of homolanthionine.

Property Value Reference

Molecular Formula C₈H₁₆N₂O₄S PubChem[1]

Molecular Weight 236.29 g/mol PubChem[1]

Melting Point 269-272 °C (decomposes) ChemBK[2]

Boiling Point (Predicted) 499.5 ± 45.0 °C ChemBK[2]

Density (Predicted) 1.374 ± 0.06 g/cm³ ChemBK[2]

pKa (Predicted) 1.92 ± 0.10 ChemBK[2]

Operational Workflow for Homolanthionine Disposal
The diagram below outlines the step-by-step logical workflow for the safe disposal of

homolanthionine in a laboratory setting.
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Figure 1. A logical workflow detailing the proper disposal procedures for homolanthionine,

from initial preparation to final documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Homolanthionine | C8H16N2O4S | CID 90657748 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. L-homolanthionine [chembk.com]

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for
Homolanthionine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15250324#homolanthionine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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